Cas no 55129-60-7 (2H-1-Benzoxecin-2,8(3H)-dione,10-(acetyloxy)-4,5,6,7-tetrahydro-)

2H-1-Benzoxecin-2,8(3H)-dione,10-(acetyloxy)-4,5,6,7-tetrahydro- structure

55129-60-7 structure

Product Name:2H-1-Benzoxecin-2,8(3H)-dione,10-(acetyloxy)-4,5,6,7-tetrahydro-

CAS No:55129-60-7

MF:C₁₅H₁₆O₅

MW:276.284544944763

CID:375756

PubChem ID:315933

Update Time:2025-04-19

2H-1-Benzoxecin-2,8(3H)-dione,10-(acetyloxy)-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzoxecin-2,8(3H)-dione,10-(acetyloxy)-4,5,6,7-tetrahydro-
- (2,8-dioxo-4,5,6,7-tetrahydro-3H-1-benzoxecin-10-yl) acetate
- 2H-1-Benzoxecin-2, 10-(acetyloxy)-4,5,6,7-tetrahydro-
- AC1L7SRQ
- CTK8J2271
- NSC242993
- NSC-242993
- DTXSID60311402
- 2H-1-Benzoxecin-2,8(3H)-dione, 10-(acetyloxy)-4,5,6,7-tetrahydro-
- 55129-60-7
- SMR001830830
- CHEMBL1906510
- MLS003115248
- Inchi： 1S/C15H16O5/c1-10(16)19-11-7-8-14-12(9-11)13(17)5-3-2-4-6-15(18)20-14/h7-9H,2-6H2,1H3
- InChI Key： GQIWVSJJJGSNGB-UHFFFAOYSA-N
- SMILES： O1C(CCCCCC(C2C=C(C=CC1=2)OC(C)=O)=O)=O

Computed Properties

Exact Mass: 276.09978
Monoisotopic Mass: 276.1
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 390
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 69.7Å²

Experimental Properties

Density: 1.207
Boiling Point: 439.8°C at 760 mmHg
Flash Point: 196.3°C
Refractive Index: 1.524
PSA: 69.67
LogP: 2.66410

2H-1-Benzoxecin-2,8(3H)-dione,10-(acetyloxy)-4,5,6,7-tetrahydro- Related Literature

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2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

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3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

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4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

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